Cas no 35191-20-9 (thiazolo[3,2-a]pyridinium,3,8-dihydroxy-2-methyl-,hydroxide,inner salt)
35191-20-9 structure
Product Name:thiazolo[3,2-a]pyridinium,3,8-dihydroxy-2-methyl-,hydroxide,inner salt
CAS No:35191-20-9
MF:C8H7NO2S
MW:181.211680650711
CID:919991
PubChem ID:54692120
Update Time:2025-04-19
thiazolo[3,2-a]pyridinium,3,8-dihydroxy-2-methyl-,hydroxide,inner salt Chemical and Physical Properties
Names and Identifiers
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- thiazolo[3,2-a]pyridinium,3,8-dihydroxy-2-methyl-,hydroxide,inner salt
- 3-hydroxy-2-methyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
- DTXSID90188684
- Thiazolo(3,2-a)pyridinium, 3,8-dihydroxy-2-methyl-, hydroxide, inner salt
- 35191-20-9
-
- Inchi: 1S/C8H7NO2S/c1-5-7(11)9-4-2-3-6(10)8(9)12-5/h2-4H,1H3,(H-,10,11)
- InChI Key: LNPDLWIYZHBOCB-UHFFFAOYSA-N
- SMILES: S1C(C)=C([N+]2C=CC=C(C1=2)[O-])O
Computed Properties
- Exact Mass: 181.01981
- Monoisotopic Mass: 181.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6A^2
- XLogP3: 3.5
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 47.39
thiazolo[3,2-a]pyridinium,3,8-dihydroxy-2-methyl-,hydroxide,inner salt Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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